3-(1-Fluoroethyl)aniline
Description
3-(1-Fluoroethyl)aniline is an organic compound with the CAS Number: 1545252-70-7 . It has a molecular weight of 139.17 . The compound is liquid in physical form .
Synthesis Analysis
The synthesis of anilines, including 3-(1-Fluoroethyl)aniline, generally involves the nitration–reduction pathway . This method involves replacing a carbon–hydrogen (C–H) bond in a benzene ring with a carbon–nitrogen (C–N) bond, thus producing the nitrogenated aromatic framework of an aniline .Molecular Structure Analysis
The Inchi Code for 3-(1-Fluoroethyl)aniline is 1S/C8H10FN/c1-6(9)7-3-2-4-8(10)5-7/h2-6H,10H2,1H3 . This indicates the molecular structure of the compound.Chemical Reactions Analysis
Anilines are key ingredients for making pharmaceuticals, agrochemicals, dyes, electronic materials, and polymers . They are generally derived from benzene, toluene, and xylenes (BTX) — petrochemicals available at low cost in bulk quantities .Scientific Research Applications
Radiosynthesis of Tracers for Imaging
3-(1-Fluoroethyl)aniline is used in the automated radiosynthesis of two 18F-labeled tracers, [18F]FMISO and [18F]PM-PBB3 . These tracers are clinically used for imaging hypoxia and tau pathology, respectively . The process involves 18F-fluoroalkylation using [18F]epifluorohydrin .
Development of PET Tracers
The compound plays a crucial role in the development of positron emission tomography (PET) tracers . Fluorine-18, which is used in the development of these tracers, can be introduced into target molecules via 18F-fluoroalkylation .
Research on Nucleophilic Functional Groups
3-(1-Fluoroethyl)aniline is used in research involving nucleophilic hydroxyl and amino functional groups . The 18F-fluoroalkylation method is particularly useful for inserting fluorine-18 into these target molecules .
Synthesis of Anilines
The compound can be used in the synthesis of anilines . Anilines are a class of compounds that are used in the manufacture of a wide range of chemical products, including dyes, drugs, and plastics .
Chemical Research and Development
3-(1-Fluoroethyl)aniline is used in various chemical research and development processes . It’s available for purchase from chemical suppliers for use in laboratory settings .
Safety Testing
The compound is subject to safety testing to determine its hazard statements and precautionary statements . This information is crucial for ensuring safe handling and use of the compound in various applications .
properties
IUPAC Name |
3-(1-fluoroethyl)aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FN/c1-6(9)7-3-2-4-8(10)5-7/h2-6H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUBGXQYHDAAZOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=CC=C1)N)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Fluoroethyl)aniline | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)benzamide](/img/structure/B2523861.png)
![[3-[(4-Bromopyrazol-1-yl)methyl]azetidin-1-yl]-pyridin-4-ylmethanone](/img/structure/B2523862.png)
![N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-N'-(5-chloro-2-cyanophenyl)ethanediamide](/img/structure/B2523866.png)
![2-[1-(1-Methylpyrazol-4-yl)sulfonylpiperidin-4-yl]oxy-4-(trifluoromethyl)pyrimidine](/img/structure/B2523873.png)